Cas no 2253791-96-5 (Sikokianin E)

• Product Name: Sikokianin E
• CAS No: 2253791-96-5
• MF: C₄₂H₄₂O₂₂
• MW: 898.77
• CID: 5050935
• PubChem ID: 163321610
• Update Time: 2024-11-07

Sikokianin E Chemical and Physical Properties

Names and Identifiers

• SIKOKIANIN E
• E80744
• (2S,3R)-2-(3,4-dihydroxyphenyl)-3-[(2R,3S)-2-(3,4-dihydroxyphenyl)-8-hydroxy-4-oxo-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-3-yl]-8-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• 2253791-96-5
• Sikokianin E

• Inchi： InChI=1S/C42H42O22/c43-11-23-29(51)33(55)35(57)41(61-23)59-21-7-3-15-27(49)25(37(63-39(15)31(21)53)13-1-5-17(45)19(47)9-13)26-28(50)16-4-8-22(60-42-36(58)34(56)30(52)24(12-44)62-42)32(54)40(16)64-38(26)14-2-6-18(46)20(48)10-14/h1-10,23-26,29-30,33-38,41-48,51-58H,11-12H2
• InChI Key： GDXPENUQCBJIJB-UHFFFAOYSA-N
• SMILES： OCC1OC(Oc2ccc3C(=O)C(C(Oc3c2O)c2ccc(O)c(O)c2)C2C(Oc3c(O)c(OC4OC(CO)C(O)C(O)C4O)ccc3C2=O)c2ccc(O)c(O)c2)C(O)C(O)C1O

Computed Properties

• Exact Mass: 898.21677296g/mol
• Monoisotopic Mass: 898.21677296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 64
• Rotatable Bond Count: 9
• Complexity: 1500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 373Ų

Related Categories

• Flavonoids